Aminosalicylic acids and derivatives

Aminosalicylic acids, also known as salicylureas, are a class of drugs widely used in the treatment of tuberculosis due to their antimycobacterial activity. Derivatives of these compounds have been developed to enhance their therapeutic profile while minimizing potential side effects. These molecules work by inhibiting bacterial enzymes necessary for survival and replication within host cells. The primary representative of this class is para-aminosalicylic acid (PAS), which has a long history in tuberculosis therapy, though its use has declined due to the emergence of more effective treatments. Modern derivatives include N-acetylpara-aminosalicylic acid (AAPSA) and other modified forms that improve solubility and bioavailability. These drugs are typically administered orally and exhibit significant antimicrobial activity against Mycobacterium tuberculosis, although they may not be as potent as newer first-line therapies such as rifampicin or isoniazid. Side effects can include gastrointestinal issues like nausea and diarrhea, and liver toxicity is a potential concern that requires careful monitoring. In summary, aminosalicylic acids and their derivatives represent an important segment of tuberculosis treatment history, although they are now used more selectively in combination with other medications to manage resistant strains or as adjunct therapy.
Aminosalicylic acids and derivatives
  • Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals
    Methoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
  • Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern
    Melamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
  • Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications
    Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
  • Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems
    Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
  • Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications
    Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...